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Compound of Interest

Compound Name: CCC-0975

Cat. No.: B1225870 Get Quote

Essential Safety and Handling Guide for CCC-0975
This guide provides immediate, essential safety, and logistical information for the handling of

CCC-0975, a disubstituted sulfonamide compound used in laboratory research. The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals.

Personal Protective Equipment (PPE)
When handling CCC-0975, particularly in its powdered form or when preparing solutions, the

following personal protective equipment is mandatory to prevent skin and eye contact,

inhalation, and ingestion.
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PPE Component Specification Rationale

Gloves
Chemical-resistant gloves

(e.g., nitrile or neoprene)

To prevent skin contact with

the compound.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

To protect eyes from dust

particles or splashes of

solutions.

Lab Coat Standard laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended

when handling the powder.

To minimize inhalation of the

compound.

Operational Plan: Handling and Preparation of Solutions
CCC-0975 is often dissolved in dimethyl sulfoxide (DMSO) for experimental use.[1] DMSO can

facilitate the absorption of substances through the skin, necessitating careful handling of

solutions.[2]

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure the work area, typically a laboratory bench or fume

hood, is clean and uncluttered. Assemble all necessary equipment, including PPE, weighing

materials, solvent (e.g., DMSO), and vortex mixer.

Weighing: When weighing the powdered form of CCC-0975, perform this task in a fume hood

to minimize inhalation risk. Use appropriate weighing paper or a container.

Dissolving: To prepare a solution, add the appropriate volume of solvent (e.g., DMSO) to the

weighed CCC-0975.[2] Cap the vial securely and mix using a vortex mixer until the

compound is fully dissolved.

Storage: Store the stock solution of CCC-0975 as recommended by the manufacturer,

typically at low temperatures.
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Labeling: Clearly label the container with the compound name, concentration, solvent, date

of preparation, and your initials.

Disposal Plan
Proper disposal of CCC-0975 and its associated waste is crucial to prevent environmental

contamination and ensure laboratory safety.

Waste Type Disposal Procedure

Unused CCC-0975 Powder
Dispose of as chemical waste in a properly

labeled hazardous waste container.

CCC-0975 Solutions

Collect in a designated, sealed, and clearly

labeled hazardous waste container for chemical

waste. Do not pour down the drain.

Contaminated Materials (e.g., pipette tips,

gloves, weighing paper)

Place in a designated hazardous waste bag or

container for solid chemical waste.[3]

Empty Vials

Rinse with a suitable solvent (e.g., ethanol or

acetone) three times. Collect the rinsate as

chemical waste. The triple-rinsed vial can then

be disposed of in the regular laboratory glass

waste.

Spill Response Plan
In the event of a spill, immediate and appropriate action is necessary to contain and clean up

the material safely.

For a Small Spill (on a benchtop):

Alert personnel in the immediate area.

Don appropriate PPE, including gloves, eye protection, and a lab coat.

Contain the spill by covering it with an absorbent material from a chemical spill kit.[4]
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For powdered spills, gently sweep the material into a dustpan and place it in a sealed bag for

hazardous waste disposal. Avoid creating dust.

For liquid spills, once the absorbent material has soaked up the solution, use forceps or a

scoop to collect the material and place it in a sealed bag for hazardous waste disposal.[3]

Clean the spill area with a suitable solvent (e.g., 70% ethanol) and wipe with paper towels.

Dispose of the cleaning materials as hazardous waste.

Wash hands thoroughly with soap and water after the cleanup is complete.

For a Large Spill (outside of a containment area):

Evacuate the area immediately and alert others.

Contact your institution's Environmental Health and Safety (EHS) office or emergency

response team.

Do not attempt to clean up a large spill unless you are trained and equipped to do so.

Prevent entry into the affected area until it has been deemed safe by EHS.

Experimental Workflow for Handling CCC-0975
The following diagram illustrates the standard workflow for handling CCC-0975 in a laboratory

setting, from initial preparation to final disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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